Cas no 887467-43-8 (ethyl 2-8-(4-bromophenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate)

• Product Name: ethyl 2-8-(4-bromophenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate
• CAS No: 887467-43-8
• MF: C₁₉H₁₈BrN₅O₄
• MW: 460.281322956085
• CID: 6431450
• PubChem ID: 16626839
• Update Time: 2025-05-21

ethyl 2-8-(4-bromophenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-8-(4-bromophenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate
• AKOS001410968
• ethyl 2-(8-(4-bromophenyl)-1,7-dimethyl-2,4-dioxo-1H-imidazo[2,1-f]purin-3(2H,4H,8H)-yl)acetate
• Z247616128
• F2542-0536
• ethyl 2-[6-(4-bromophenyl)-4,7-dimethyl-1,3-dioxopurino[7,8-a]imidazol-2-yl]acetate
• 887467-43-8
• RMXBDTQEAOMBNK-UHFFFAOYSA-N

• Inchi： 1S/C19H18BrN5O4/c1-4-29-14(26)10-24-17(27)15-16(22(3)19(24)28)21-18-23(15)9-11(2)25(18)13-7-5-12(20)6-8-13/h5-9H,4,10H2,1-3H3
• InChI Key： RMXBDTQEAOMBNK-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C([H])C(=C([H])C=1[H])N1C(C([H])([H])[H])=C([H])N2C1=NC1=C2C(N(C([H])([H])C(=O)OC([H])([H])C([H])([H])[H])C(N1C([H])([H])[H])=O)=O

Computed Properties

• Exact Mass: 459.05422g/mol
• Monoisotopic Mass: 459.05422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 686
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 89.2Ų

Additional information on ethyl 2-8-(4-bromophenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo1,2-gpurin-3-ylacetate

Recent Advances in the Study of Ethyl 2-8-(4-bromophenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetate (CAS: 887467-43-8)

The compound ethyl 2-8-(4-bromophenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetate (CAS: 887467-43-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest studies focusing on this compound, including its synthesis, biological activity, and potential mechanisms of action.

Recent literature highlights the compound's role as a potent inhibitor of specific enzymatic pathways involved in inflammatory and oncogenic processes. Studies have demonstrated its efficacy in modulating key signaling molecules, making it a promising candidate for further drug development. The structural uniqueness of this compound, characterized by the presence of a bromophenyl group and an imidazopurine core, contributes to its selective binding affinity and biological activity.

One of the key findings from recent research is the compound's ability to selectively target and inhibit the activity of certain kinases, which are often dysregulated in various cancers. In vitro and in vivo studies have shown that ethyl 2-8-(4-bromophenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetate exhibits significant anti-proliferative effects against a range of cancer cell lines, with minimal cytotoxicity to normal cells. This selectivity is attributed to its unique interaction with the ATP-binding sites of target kinases.

Further investigations into the pharmacokinetic properties of this compound have revealed favorable absorption and distribution profiles, although challenges remain in optimizing its metabolic stability and bioavailability. Researchers are currently exploring various formulation strategies, including prodrug approaches and nanoparticle-based delivery systems, to enhance its therapeutic potential.

In addition to its anticancer properties, recent studies have also explored the compound's anti-inflammatory effects. Preliminary data suggest that it can modulate the production of pro-inflammatory cytokines and inhibit the activation of NF-κB, a key regulator of inflammatory responses. These findings open new avenues for its application in treating chronic inflammatory diseases.

Despite these promising results, further research is needed to fully elucidate the compound's mechanism of action and to address potential off-target effects. Ongoing clinical trials and preclinical studies are expected to provide more comprehensive data on its safety and efficacy. The integration of computational modeling and high-throughput screening techniques is also anticipated to accelerate the optimization of this compound for therapeutic use.

In conclusion, ethyl 2-8-(4-bromophenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,8H-imidazo[1,2-g]purin-3-ylacetate represents a promising scaffold for the development of novel therapeutics targeting cancer and inflammatory diseases. Its unique chemical structure and biological activity warrant continued investigation, with the potential to yield significant advancements in the field of medicinal chemistry.